Porphyrin–anthracene covalent organic frameworks for sustainable photosterilization†

Journal of Materials Chemistry B Pub Date: 2023-11-04 DOI: 10.1039/D3TB02017G

Abstract

Covalent organic frameworks (COFs) have promising applications in enhanced phototherapy. However, COFs that can sustainably play a role in phototherapy without continuous irradiation are extremely scarce. Herein, we report the fabrication of porphyrin–anthracene multifunctional COFs (Por-DPA) for sustainable photosterilization and bacterial-infected wound healing. A porphyrin photosensitizer, as one of the monomers, was used to provide photothermal and photodynamic activities under irradiation. An anthracene derivative, a good chemical source of singlet oxygen (1O2), was selected as another monomer to capture 1O2 and release it continuously via cycloreversion in the dark. The prepared Por-DPA COF prevents the self-aggregation quenching of the photosensitizer and thermal damage caused by continuous exposure to external light sources. Besides, Por-DPA exhibits good photothermal conversion performance and efficient 1O2 production capacity through dual pathways of photosensitization and cycloreversion. The developed sustainable photosterilization platform not only has good bactericidal effects on Escherichia coli and Staphylococcus aureus, but also promotes wound healing without obvious side effects, and is expected to be a novel efficient bactericide.

Graphical abstract: Porphyrin–anthracene covalent organic frameworks for sustainable photosterilization
Porphyrin–anthracene covalent organic frameworks for sustainable photosterilization†
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Journal of Materials Chemistry B
Journal Name：Journal of Materials Chemistry B
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